Cas no 872098-19-6 (Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate)

Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate is a naphthalene-derived ester compound featuring a hydroxyl group at the 5-position of the naphthalene ring. This structural configuration imparts reactivity suitable for further functionalization, making it a versatile intermediate in organic synthesis. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in coupling reactions or as a precursor for carboxylic acid derivatives. The hydroxyl group offers a site for selective modifications, such as etherification or oxidation. Its stability under standard conditions ensures consistent handling in laboratory settings. This compound is particularly relevant in pharmaceutical and materials chemistry for constructing complex aromatic frameworks.
Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate structure
872098-19-6 structure
Product Name:Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate
CAS No:872098-19-6
MF:C14H14O3
MW:230.259164333344
CID:4658011
PubChem ID:57979392
Update Time:2025-05-30

Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-hydroxynaphthalen-1-yl)acetate
    • ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate
    • 1-Naphthaleneacetic acid, 5-hydroxy-, ethyl ester
    • XJB09819
    • D77263
    • 872098-19-6
    • ethyl2-(5-oxidanylnaphthalen-1-yl)ethanoate
    • CS-B1130
    • SCHEMBL13441760
    • Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate
    • Inchi: 1S/C14H14O3/c1-2-17-14(16)9-10-5-3-7-12-11(10)6-4-8-13(12)15/h3-8,15H,2,9H2,1H3
    • InChI Key: ZFULGCLWINDOAH-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=CC=C2C(=CC=CC=12)O)=O

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5

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Additional information on Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate

Comprehensive Overview of Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate (CAS No. 872098-19-6)

Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate (CAS No. 872098-19-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and material science. This ester derivative, featuring a naphthalene core with a hydroxyl group and an ethanoate side chain, is widely studied for its unique chemical properties and potential applications. Researchers and industry professionals often search for terms like "Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate synthesis", "CAS 872098-19-6 applications", and "naphthalene derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The compound's structural versatility makes it a valuable intermediate in organic synthesis. Its naphthalene backbone provides a rigid aromatic framework, while the ethanoate ester group offers reactivity for further functionalization. Recent studies highlight its role in developing novel fluorescent probes and bioactive molecules, aligning with trending topics such as "green chemistry in pharmaceutical intermediates" and "sustainable synthesis of aromatic compounds". Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring high purity for research applications.

In the fragrance industry, Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate is explored for its potential as a synthetic aroma chemical. Its molecular structure allows it to mimic natural woody and musky notes, addressing the growing demand for "eco-friendly fragrance alternatives"—a hot topic among cosmetic chemists. Additionally, its stability under varying pH conditions makes it suitable for incorporation into personal care formulations, a subject frequently searched in conjunction with "CAS 872098-19-6 solubility" and "ester derivatives in cosmetics".

From a regulatory perspective, the compound is not classified as hazardous, making it accessible for laboratory use. However, proper handling protocols are recommended to ensure safety. Recent publications have also investigated its photophysical properties, linking it to advancements in organic electronics—a field gaining traction due to interest in "flexible OLED materials" and "energy-efficient displays". This intersection of chemistry and technology underscores the compound's multidisciplinary appeal.

Future research directions for Ethyl 2-(5-oxidanylnaphthalen-1-yl)ethanoate may focus on optimizing its synthetic routes to reduce environmental impact, a priority in line with global "green chemistry initiatives". Collaborative efforts between academia and industry could further unlock its potential in drug delivery systems or advanced material design, topics frequently queried in scientific databases. As innovation continues, this compound remains a compelling subject for both theoretical and applied chemistry.

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